Cas no 1197861-73-6 ({[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate)

• Product Name: {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate
• CAS No: 1197861-73-6
• MF: C₂₀H₂₂ClN₃O₆S
• MW: 467.923182964325
• CID: 6074995
• PubChem ID: 45860859
• Update Time: 2025-10-18

{[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(4-methoxy-3-piperidin-1-ylsulfonylanilino)-2-oxoethyl] 2-chloropyridine-4-carboxylate
• EN300-26614047
• Z194431698
• 1197861-73-6
• AKOS033682834
• {[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate
• {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate

• Inchi： 1S/C20H22ClN3O6S/c1-29-16-6-5-15(12-17(16)31(27,28)24-9-3-2-4-10-24)23-19(25)13-30-20(26)14-7-8-22-18(21)11-14/h5-8,11-12H,2-4,9-10,13H2,1H3,(H,23,25)
• InChI Key： MCZPBNVMFVUKOR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(=O)OCC(NC1C=CC(=C(C=1)S(N1CCCCC1)(=O)=O)OC)=O

Computed Properties

• Exact Mass: 467.0917843g/mol
• Monoisotopic Mass: 467.0917843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate

Introduction to {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate (CAS No. 1197861-73-6)

The compound {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate, identified by its CAS number 1197861-73-6, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. Its molecular architecture incorporates several key functional groups that contribute to its unique chemical properties and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

At the core of this compound's structure lies a piperidine-1-sulfonyl moiety, which is known for its ability to enhance binding affinity and selectivity in biological systems. This feature is particularly relevant in the design of small-molecule inhibitors targeting various enzymes and receptors. The presence of a 4-methoxy group further modulates the electronic properties of the aromatic ring, influencing interactions with biological targets. Together, these structural elements contribute to the compound's potential as a pharmacophore in the development of new drugs.

The carbamoyl and chloropyridine components of the molecule add additional layers of complexity, enabling diverse chemical modifications and functionalizations. These features are crucial for optimizing pharmacokinetic profiles and improving drug-like properties. In recent years, there has been growing interest in leveraging such multifunctional scaffolds to develop next-generation therapeutics with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate in the context of drug discovery. Researchers have demonstrated its potential as a lead compound for inhibiting specific enzymatic targets involved in metabolic pathways associated with various diseases. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases, which are key players in cancer signaling pathways. The ability to modulate these pathways holds promise for developing targeted therapies that can selectively disrupt disease-related processes.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the synthetic prowess of modern chemistry but also underscore the compound's complexity and the challenges associated with its preparation.

In addition to its pharmacological potential, {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate has been explored for its role in material science applications. Its unique structural features make it a candidate for designing novel materials with tailored properties, such as improved solubility or enhanced stability under various conditions. Such applications could extend beyond pharmaceuticals into areas like agrochemicals and specialty chemicals.

The compound's behavior in biological systems is another area of active investigation. Researchers are employing computational modeling techniques to predict how it interacts with biological targets at the molecular level. These studies aim to provide insights into its mechanism of action and identify potential off-target effects that could influence its therapeutic profile. High-throughput screening assays have also been utilized to assess its activity against a wide range of biological targets, facilitating the identification of lead compounds for further optimization.

The development of novel synthetic routes for producing {[4-Methoxy-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate is an ongoing area of research. Innovations in synthetic chemistry are crucial for achieving scalable production while maintaining high purity standards necessary for pharmaceutical applications. Green chemistry principles have been increasingly integrated into these synthetic processes to minimize environmental impact and improve sustainability.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its potential as a therapeutic agent. Studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles provide critical data for determining its suitability for clinical development. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, play a vital role in characterizing its physicochemical properties and degradation pathways.

The future direction of research on this compound is likely to include exploring its role in combination therapies, where it may be used alongside other drugs to enhance therapeutic outcomes. Additionally, investigating its potential as an intermediate in synthesizing more complex molecules could open new avenues for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits.